![molecular formula C23H24ClN5O2S B2778211 N-(3-chlorophenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide CAS No. 1189999-35-6](/img/structure/B2778211.png)
N-(3-chlorophenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide
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Description
N-(3-chlorophenyl)-2-({3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C23H24ClN5O2S and its molecular weight is 469.99. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activity
Compounds with structures related to the queried chemical have been synthesized and evaluated for their antimicrobial and antifungal activities. For example, novel diphenyl piperazine-based sulfanilamides were synthesized and shown to exhibit better inhibitory potency against all tested bacterial strains compared to sulfanilamide (Wang et al., 2011). Similarly, other research found that certain acylamide derivatives displayed potent hypoglycemic activities, suggesting potential applications in managing diabetes (Srivastava et al., 1996).
Genotoxicity and Drug Development
Another study on a related compound, 2-(3-Chlorobenzyloxy)-6-(piperazin-1-yl)pyrazine, identified it as a potent and selective 5-HT2C agonist with implications in obesity treatment. The research explored its genotoxicity potential, highlighting the importance of metabolic activation in assessing drug safety (Kalgutkar et al., 2007).
Antibacterial, Antifungal, and Anthelmintic Screening
Benzyl and sulfonyl derivatives of related compounds have been synthesized and screened for their antibacterial, antifungal, and anthelmintic activity. Some compounds exhibited significant biological activities, suggesting potential as new antibacterial, antifungal, and anthelmintic agents (Khan et al., 2019).
Molecular Interaction Studies
Research on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide provided insights into the molecular interaction with the CB1 cannabinoid receptor, demonstrating the compound's potential as a potent and selective antagonist (Shim et al., 2002).
properties
IUPAC Name |
N-(3-chlorophenyl)-2-[3-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24ClN5O2S/c1-31-20-7-5-19(6-8-20)28-11-13-29(14-12-28)22-23(26-10-9-25-22)32-16-21(30)27-18-4-2-3-17(24)15-18/h2-10,15H,11-14,16H2,1H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQRMTITYXMDXBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3=NC=CN=C3SCC(=O)NC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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